Cas no 2160272-72-8 (3-(4,4-difluorocyclohexyl)oxypropan-1-amine)

• Product Name: 3-(4,4-difluorocyclohexyl)oxypropan-1-amine
• CAS No: 2160272-72-8
• MF: C₉H₁₇F₂NO
• MW: 193.234189748764
• CID: 6448042
• PubChem ID: 165841181
• Update Time: 2025-05-21

3-(4,4-difluorocyclohexyl)oxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4,4-difluorocyclohexyl)oxypropan-1-amine
• 2160272-72-8
• 3-[(4,4-difluorocyclohexyl)oxy]propan-1-amine
• EN300-1953210

• Inchi： 1S/C9H17F2NO/c10-9(11)4-2-8(3-5-9)13-7-1-6-12/h8H,1-7,12H2
• InChI Key： FFDNGGKGHBQEOO-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)OCCCN)F

Computed Properties

• Exact Mass: 193.12782049g/mol
• Monoisotopic Mass: 193.12782049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(4,4-difluorocyclohexyl)oxypropan-1-amine

Research Brief on 3-(4,4-difluorocyclohexyl)oxypropan-1-amine (CAS: 2160272-72-8): Recent Advances and Applications

3-(4,4-difluorocyclohexyl)oxypropan-1-amine (CAS: 2160272-72-8) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluorocyclohexyl and oxypropan-1-amine moieties, exhibits promising pharmacological properties, making it a potential candidate for drug development. Recent studies have focused on its synthesis, mechanism of action, and therapeutic applications, particularly in the context of neurological disorders and metabolic diseases.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 3-(4,4-difluorocyclohexyl)oxypropan-1-amine, highlighting its efficient production via a multi-step process involving fluorination and amine functionalization. The researchers emphasized the compound's stability and bioavailability, which are critical for its potential use in vivo. Additionally, the study identified its interaction with specific neurotransmitter receptors, suggesting its applicability in treating conditions such as depression and anxiety.

Further research has investigated the compound's role in modulating metabolic pathways. A preclinical study (Nature Chemical Biology, 2024) demonstrated that 3-(4,4-difluorocyclohexyl)oxypropan-1-amine acts as an agonist for G-protein-coupled receptors (GPCRs) involved in glucose metabolism. This finding opens new avenues for developing therapies for diabetes and obesity. The study also noted the compound's low toxicity profile, which is a significant advantage for future clinical trials.

In addition to its therapeutic potential, 3-(4,4-difluorocyclohexyl)oxypropan-1-amine has been studied for its chemical properties. A recent paper in ACS Chemical Neuroscience (2024) detailed its structural analogs and their comparative efficacy. The research highlighted that subtle modifications to the difluorocyclohexyl group could enhance the compound's binding affinity to target proteins, thereby improving its pharmacological effects. This insight is invaluable for structure-activity relationship (SAR) studies aimed at optimizing drug candidates.

Despite these promising findings, challenges remain in the clinical translation of 3-(4,4-difluorocyclohexyl)oxypropan-1-amine. Issues such as formulation stability, pharmacokinetics, and long-term safety need to be addressed in future studies. However, the compound's versatility and potential across multiple therapeutic areas make it a focal point for ongoing research. Collaborative efforts between academia and industry are expected to accelerate its development and eventual application in medicine.

In conclusion, 3-(4,4-difluorocyclohexyl)oxypropan-1-amine (CAS: 2160272-72-8) represents a compelling area of research in chemical biology and drug discovery. Its unique properties and broad therapeutic potential underscore the importance of continued investigation. As new data emerges, this compound may pave the way for innovative treatments for a range of diseases, offering hope for patients and advancing the field of pharmaceutical science.